Cas no 81028-99-1 (Benzamide,N-[3-(diethylamino)propyl]-4-ethoxy-, hydrochloride (1:1))

• Product name: Benzamide,N-[3-(diethylamino)propyl]-4-ethoxy-, hydrochloride (1:1)
• CAS No: 81028-99-1
• MF: C₁₆H₂₇ClN₂O₂
• MW: 314.850783586502
• CID: 727131
• PubChem ID: 3018983

Benzamide,N-[3-(diethylamino)propyl]-4-ethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[3-(diethylamino)propyl]-4-ethoxy-, hydrochloride (1:1)
• N-[3-(diethylamino)propyl]-4-ethoxybenzamide monohydrochloride
• N-[3-(diethylamino)propyl]-4-ethoxybenzamide,hydrochloride
• EINECS 279-669-8
• AKOS024370919
• 81028-99-1
• N-(3-(Diethylamino)propyl)-4-ethoxybenzamide monohydrochloride
• NS00060397
• DTXSID201001720
• N-[3-(Diethylamino)propyl]-4-ethoxybenzamide--hydrogen chloride (1/1)

• Inchi： InChI=1S/C16H26N2O2.ClH/c1-4-18(5-2)13-7-12-17-16(19)14-8-10-15(11-9-14)20-6-3;/h8-11H,4-7,12-13H2,1-3H3,(H,17,19);1H
• InChI Key： BOGKQHXCXNSGJI-UHFFFAOYSA-N
• SMILES： CCN(CC)CCCNC(=O)C1=CC=C(C=C1)OCC.Cl

Computed Properties

• Exact Mass: 314.176106
• Monoisotopic Mass: 314.176106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 41.6
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Boiling Point: 428.5°C at 760 mmHg
• Flash Point: 213°C